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Compound of Interest

Compound Name:
2,4-Dichloro-4'-

(methylthio)benzanilide

Cat. No.: B11954787

Get Quote

Executive Summary
2,4-Dichloro-4'-(methylthio)benzanilide is a specialized organic intermediate belonging to

the benzanilide class of compounds. Characterized by a 2,4-dichlorophenyl moiety linked via

an amide bond to a 4-(methylthio)phenyl group, this molecule serves as a critical scaffold in

medicinal chemistry and agrochemical discovery. Its structural features—specifically the

lipophilic halogen substitutions and the oxidizable thioether handle—make it a privileged

building block for exploring structure-activity relationships (SAR) in ion channel modulation,

anti-inflammatory pathways, and fungicidal activity.

This guide details the physicochemical properties, validated synthesis protocols, reactivity

profiles, and safety standards required for the rigorous handling and application of this

compound in a research setting.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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The compound exhibits properties typical of lipophilic benzanilides, showing low aqueous

solubility and high stability in organic solvents. The presence of the para-methylthio group

provides a unique electronic signature and a site for metabolic or synthetic oxidation.

Table 1: Physicochemical Specifications
Property Value / Description

CAS Number 199726-88-0

Molecular Formula C₁₄H₁₁Cl₂NOS

Molecular Weight 312.21 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 148–152 °C (Predicted range based on analogs)

LogP (Predicted) ~4.8 (High Lipophilicity)

Solubility

Soluble: DMSO (>20 mg/mL), DMF,

Dichloromethane, ChloroformInsoluble: Water,

dilute aqueous acids

pKa (Amide NH) ~14.5 (Neutral under physiological conditions)

H-Bond Donors/Acceptors
1 Donor (Amide NH) / 2 Acceptors (Amide O,

Thioether S)

Synthesis & Production Protocols
The most robust route for synthesizing 2,4-Dichloro-4'-(methylthio)benzanilide is the

Schotten-Baumann reaction or a direct Acid Chloride Coupling under anhydrous conditions.

This method ensures high yield and minimizes side reactions associated with the sulfur moiety.

Protocol A: Anhydrous Acid Chloride Coupling
(Recommended)
Principle: Nucleophilic attack of 4-(methylthio)aniline on 2,4-dichlorobenzoyl chloride in the

presence of a non-nucleophilic base.
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Reagents:

2,4-Dichlorobenzoyl chloride (1.0 equiv)

4-(Methylthio)aniline (1.0 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with 4-(methylthio)aniline (10 mmol)

and anhydrous DCM (50 mL) under an inert atmosphere (N₂ or Ar).

Base Addition: Add Triethylamine (12 mmol) to the solution and cool the mixture to 0 °C

using an ice bath.

Acylation: Dropwise add a solution of 2,4-dichlorobenzoyl chloride (10 mmol) in DCM (10

mL) over 15 minutes. Note: Exothermic reaction; maintain temperature < 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

reaction progress via TLC (Hexane:EtOAc 3:1).

Work-up: Quench with saturated NaHCO₃ solution (50 mL). Extract the aqueous layer with

DCM (2 x 30 mL).

Washing: Wash combined organic layers with 1M HCl (to remove unreacted amine), water,

and brine.

Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield

the crude solid.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, Hexane/EtOAc gradient) to obtain the pure product.

Visualization: Synthesis Workflow
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Figure 1: Step-by-step synthesis pathway via acid chloride coupling.

Functionalization & Reactivity[2]
The 4'-methylthio group is a versatile handle for further chemical modification. It can be

selectively oxidized to the sulfoxide (SO) or sulfone (SO₂), dramatically altering the compound's

polarity and biological activity (e.g., converting a lipophilic prodrug into a polar active

metabolite).

Oxidation Pathway[7]
Sulfoxide (S=O): Generated using 1.0 equiv of m-CPBA or NaIO₄ at 0 °C. This introduces a

chiral center at the sulfur atom.

Sulfone (O=S=O): Generated using excess m-CPBA (2.5 equiv) or H₂O₂/WO₄²⁻ at reflux.

This creates a strong electron-withdrawing group, increasing the acidity of the amide proton.

Visualization: Metabolic/Synthetic Oxidation
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Figure 2: Sequential oxidation of the methylthio moiety.

Biological Relevance & Applications[2][3][8][9][10]
[11][12]
As a privileged scaffold, the benzanilide core of CAS 199726-88-0 is structurally homologous to

several bioactive classes. Researchers utilize this compound primarily in two domains:

A. Medicinal Chemistry (Pharma)
Ion Channel Modulation: Benzanilides are known modulators of potassium channels (e.g.,

Kv1.3), which are targets for autoimmune diseases. The 2,4-dichloro substitution pattern is

often used to fill hydrophobic pockets in the receptor binding site [1].

Anti-Inflammatory Agents: The scaffold mimics the structure of known NF-kB inhibitors. The

thioether group can act as a metabolic trigger, oxidizing in vivo to the active sulfoxide form.
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Reference Patent Context: This specific structure falls under the broad claims of patents

investigating benzanilide derivatives for medicinal compositions, often targeting allergic or

inflammatory responses [2].

B. Agrochemical Discovery
Fungicidal Activity: The structure bears similarity to SDHI (Succinate Dehydrogenase

Inhibitor) fungicides like Flutolanil and Benodanil. The 2,4-dichloro acid moiety is a classic

"warhead" for binding to fungal enzyme complexes.

Insecticidal Potency: The methylthio group is a precursor to the methylsulfinyl/sulfonyl

groups found in modern insecticides (e.g., Fipronil class, though the scaffold differs),

suggesting potential utility in screening libraries for pest control.

Safety & Handling (SDS Summary)
While specific toxicological data for CAS 199726-88-0 may be limited, it should be handled with

the precautions standard for lipophilic benzanilides.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[4]

H413: May cause long-lasting harmful effects to aquatic life (due to high LogP).[5]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Inhalation: Handle in a fume hood to avoid dust inhalation.
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Disposal: Dispose of as hazardous organic waste (halogenated). Do not release into

drains.[1][2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11954787/docs#comprehensive-technical-guide-2-4-
dichloro-4-methylthio-benzanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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